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For Researchers, Scientists, and Drug Development Professionals

Introduction

CellTracker™ CM-Dil is a vital fluorescent probe for the long-term tracking of living cells. As a
derivative of the lipophilic carbocyanine dye Dil, it is engineered for enhanced aqueous
solubility and fixability, making it a versatile tool for a wide range of applications in cell biology,
immunology, and developmental biology.[1][2] This guide provides a comprehensive overview
of CellTracker™ CM-Dil, its mechanism of action, detailed experimental protocols, and key
performance data.

Core Mechanism of Action

CellTracker™ CM-Dil is a lipophilic molecule that readily traverses the plasma membrane of
living cells.[3] Its core structure consists of two long C18 hydrocarbon chains that anchor the
molecule within the lipid bilayer of cellular membranes.[1] A key feature of CM-Dil is the
presence of a thiol-reactive chloromethyl (CM) moiety.[1][4] Once inside the cell, this group
covalently binds to intracellular thiol-containing peptides and proteins.[4][5] This covalent
linkage ensures that the dye is well-retained within the cell, even through processes like
fixation, permeabilization, and paraffin embedding.[4][5] The dye is passed on to daughter cells
during cell division, allowing for multi-generational tracking.[1][3] It is important to note that the
dye is not transferred to adjacent cells in a population.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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